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Compound of Interest

Compound Name: DRP1i27

Cat. No.: B12396276

Get Quote

DRP1i27 Technical Support Center
Welcome to the technical support center for DRP1i27, a potent inhibitor of the human dynamin-

related protein 1 (Drp1). This resource is designed to assist researchers, scientists, and drug

development professionals in successfully utilizing DRP1i27 in their experiments. Here you will

find answers to frequently asked questions and troubleshooting guides to address common

challenges, particularly concerning solubility.

Frequently Asked Questions (FAQs)
Q1: What is DRP1i27 and what is its primary mechanism of action?

A1: DRP1i27 is a small molecule inhibitor of the human Drp1 protein.[1][2] Its primary function

is to bind to the GTPase site of Drp1, which inhibits the protein's activity.[1][3][4] Drp1 plays a

crucial role in mitochondrial fission, the process by which mitochondria divide.[5][6][7] By

inhibiting Drp1, DRP1i27 prevents this fission process, leading to an increase in elongated and

interconnected mitochondrial networks.[5][6][8] This modulation of mitochondrial dynamics can

protect cells against certain types of stress and injury, such as simulated ischemia-reperfusion

injury.[1][6]

Q2: What are the recommended solvents for dissolving DRP1i27?
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A2: DRP1i27 is soluble in organic solvents such as DMSO.[2][4] For in vivo applications,

specific formulations are recommended to achieve solubility and bioavailability. Two common

protocols involve a mixture of DMSO, PEG300, Tween-80, and saline, or a combination of

DMSO and a saline solution containing SBE-β-CD.[1] It is crucial to select a solvent system

that is compatible with your specific experimental setup.

Q3: What is the recommended storage procedure for DRP1i27?

A3: DRP1i27 powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years.[3]

Once dissolved in a solvent, the stock solution should be stored at -80°C for up to 6 months or

at -20°C for up to 1 month.[1][3][9] To prevent degradation from repeated freeze-thaw cycles, it

is highly recommended to aliquot the stock solution into smaller, single-use volumes.[1]

Q4: What are the known binding affinities of DRP1i27 for human Drp1?

A4: The binding affinity of DRP1i27 to human Drp1 has been determined by multiple

independent methods. Surface Plasmon Resonance (SPR) assays show a binding affinity (KD)

of 286 µM, while Microscale Thermophoresis (MST) assays indicate a KD of 190 µM.[1][6]

Troubleshooting Guide: DRP1i27 Solubility Issues
This guide addresses common problems researchers may encounter when dissolving and

using DRP1i27.
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Problem Potential Cause Recommended Solution

Precipitation or phase

separation during preparation.

The compound has limited

solubility in the chosen solvent

or the concentration is too

high.

Gently heat the solution and/or

use sonication to aid in

dissolution.[1] If precipitation

persists, consider preparing a

more dilute stock solution or

using one of the recommended

in vivo formulations which are

designed for better solubility.

The compound will not

dissolve in aqueous buffers.

DRP1i27 has poor solubility in

aqueous solutions.

For most applications, a stock

solution should first be

prepared in 100% DMSO.[2][4]

This stock can then be diluted

into your aqueous

experimental medium. Ensure

the final concentration of

DMSO is compatible with your

cells or assay.

Cloudiness or precipitation is

observed after diluting the

DMSO stock solution into an

aqueous buffer.

The compound is precipitating

out of the aqueous solution

due to its hydrophobic nature.

When diluting the DMSO

stock, add it dropwise to the

aqueous buffer while gently

vortexing or stirring. This helps

to prevent localized high

concentrations that can lead to

precipitation. If the issue

persists, consider using a

lower final concentration of

DRP1i27 or incorporating a

surfactant like Tween-80 in

your final buffer, if compatible

with your experiment.

Inconsistent experimental

results.

This could be due to

inaccurate concentration of the

DRP1i27 solution, possibly

Always ensure the compound

is fully dissolved before use.

Visually inspect the solution for

any particulate matter. Prepare
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from incomplete dissolution or

degradation.

fresh dilutions from a properly

stored stock solution for each

experiment to ensure

consistency. Avoid repeated

freeze-thaw cycles of the stock

solution.[1]

Quantitative Data Summary
Parameter Value Method

Binding Affinity (KD) 286 µM
Surface Plasmon Resonance

(SPR)[1][6]

Binding Affinity (KD) 190 µM
Microscale Thermophoresis

(MST)[1][6]

Solubility in DMSO ≥ 100 mg/mL (272.88 mM) [4]

Solubility in Formulation 1 ≥ 2.5 mg/mL (6.82 mM)
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline[1]

Solubility in Formulation 2 ≥ 2.5 mg/mL (6.82 mM)
10% DMSO, 90% (20% SBE-

β-CD in Saline)[1]

Experimental Protocols
Protocol 1: Preparation of DRP1i27 Stock Solution in
DMSO

Allow the vial of DRP1i27 powder to equilibrate to room temperature before opening.

Add the appropriate volume of 100% DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM or 100 mg/mL).

To aid dissolution, the tube can be gently heated to 37°C and sonicated in an ultrasonic bath

for a short period.[4]

Visually confirm that the solution is clear and free of any particulates.
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Aliquot the stock solution into single-use tubes and store at -20°C or -80°C.[1]

Protocol 2: Preparation of DRP1i27 for In Vivo
Administration
This protocol yields a clear solution of ≥ 2.5 mg/mL.[1]

Prepare a 25 mg/mL stock solution of DRP1i27 in DMSO.

For a 1 mL final volume, take 100 µL of the 25 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly until the solution is homogenous.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL and mix thoroughly.

Visualizations
DRP1i27 Mechanism of Action
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Click to download full resolution via product page

Caption: DRP1i27 inhibits Drp1, preventing mitochondrial fission and promoting elongation.
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Upstream Regulation of Drp1 Activity
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DRP1i27 Solubility Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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